1,3-Glycerol dierucate
1,3-Glycerol dierucate
DG(22:1N9/0:0/22:1N9), also known as diacylglycerol(44:2) or DG(44:2), belongs to the class of organic compounds known as 1, 3-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 3. DG(22:1N9/0:0/22:1N9) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(22:1N9/0:0/22:1N9) is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
128389-74-2
VCID:
VC0144608
InChI:
InChI=1S/C47H88O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-46(49)51-43-45(48)44-52-47(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,45,48H,3-16,21-44H2,1-2H3/b19-17-,20-18-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)O
Molecular Formula:
C47H88O5
Molecular Weight:
733.2 g/mol
1,3-Glycerol dierucate
CAS No.: 128389-74-2
Main Products
VCID: VC0144608
Molecular Formula: C47H88O5
Molecular Weight: 733.2 g/mol
| CAS No. | 128389-74-2 |
|---|---|
| Product Name | 1,3-Glycerol dierucate |
| Molecular Formula | C47H88O5 |
| Molecular Weight | 733.2 g/mol |
| IUPAC Name | [3-[(Z)-docos-13-enoyl]oxy-2-hydroxypropyl] (Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C47H88O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-46(49)51-43-45(48)44-52-47(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,45,48H,3-16,21-44H2,1-2H3/b19-17-,20-18- |
| Standard InChIKey | CBTMTZFHKUDGSX-CLFAGFIQSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCC(O)COC(=O)CCCCCCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)O |
| Physical Description | Solid |
| Description | DG(22:1N9/0:0/22:1N9), also known as diacylglycerol(44:2) or DG(44:2), belongs to the class of organic compounds known as 1, 3-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 3. DG(22:1N9/0:0/22:1N9) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(22:1N9/0:0/22:1N9) is primarily located in the membrane (predicted from logP). |
| PubChem Compound | 16219247 |
| Last Modified | Nov 11 2021 |
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